5-(Benzyloxy)-1-methyl-3-(propan-2-YL)-1H-pyrazol-4-amine

• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol
• IUPAC Name: 1-methyl-5-phenylmethoxy-3-propan-2-ylpyrazol-4-amine
• InChI: InChI=1S/C14H19N3O/c1-10(2)13-12(15)14(17(3)16-13)18-9-11-7-5-4-6-8-11/h4-8,10H,9,15H2,1-3H3
• InChI Key: OTFBSTVLNDZFRF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C(=C1N)OCC2=CC=CC=C2)C

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Benzyloxy)-1-methyl-3-(propan-2-YL)-1H-pyrazol-4-amine can be achieved through several synthetic routes. One common method involves the enantioselective aminomethylation of 1-(benzyloxy)propan-2-one with 4-methyl-2-(prop-2-en-1-yl)oxy]aniline in the presence of a chiral catalyst such as pseudoephedrine in an aqueous medium . This reaction yields optically pure amino keto ethers of the aromatic series with high yields.

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

5-(Benzyloxy)-1-methyl-3-(propan-2-YL)-1H-pyrazol-4-amine undergoes various chemical reactions, including:

Oxidation: The benzylic position can be oxidized to form corresponding ketones or alcohols.

Reduction: Nitro groups can be reduced to amines using reagents such as zinc or tin in dilute mineral acid.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzylic position.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Zinc or tin in dilute mineral acid, or sodium sulfide in ammonium hydroxide solution.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products Formed

The major products formed from these reactions include various substituted pyrazoles, ketones, and alcohols, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

5-(Benzyloxy)-1-methyl-3-(propan-2-YL)-1H-pyrazol-4-amine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly as a kinase inhibitor.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 5-(Benzyloxy)-1-methyl-3-(propan-2-YL)-1H-pyrazol-4-amine involves its interaction with specific molecular targets and pathways. For example, it may act as a kinase inhibitor by binding to the active site of the enzyme, thereby blocking its activity . The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituted Pyrazoles with Heterocyclic Moieties

Compound A : 1-Methyl-3-(pyridin-4-yl)-1H-pyrazol-4-amine

• CAS : 1313013-53-4
• Formula : C₉H₁₀N₄
• Molecular Weight : 174.21 g/mol
• Key Differences : Replaces the benzyloxy and isopropyl groups with a pyridine ring at position 3.

Compound B : 1-(3-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine hydrochloride

• CAS : 1803567-57-8
• Formula : C₁₂H₁₅Cl₂N₃
• Molecular Weight : 248.18 g/mol
• Key Differences : Features a 3-chlorophenyl group at position 1 and a hydrochloride salt.
• The hydrochloride salt increases aqueous solubility compared to the free amine form of the target compound .

Pyrazole Derivatives with Extended Functional Groups

Compound C : N-{2-[(1-Benzyl-3-methyl-1H-pyrazol-5-yl)oxy]ethyl}-N-propylpropan-1-amine

• Structure : Includes a benzyl group linked via an ether to an ethylamine chain.
• Key Differences : The extended alkyl chain introduces flexibility and tertiary amine functionality.

Pyrazole-Triazole and Pyrazole-Thiazole Hybrids

Compound D : 4-[4-(1,3-Benzodioxol-5-ylmethyl)-5-methyl-4H-1,2,4-triazol-3-yl]-1-methyl-1H-pyrazol-5-amine

• CAS : 955976-59-7
• Formula : C₁₅H₁₆N₆O₂
• Molecular Weight : 328.33 g/mol
• Key Differences : Incorporates a triazole ring and benzodioxol group.
• Implications : The triazole enhances hydrogen-bonding capacity, while the benzodioxol group may improve metabolic stability. Such hybrids are often explored for antimicrobial activity .

Compound E : 3-Methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-amine

• CAS : 378203-46-4
• Key Differences : Substitutes position 1 with a thiazole ring.

Agrochemical Derivatives: 1,3,4-Oxadiazole Thioethers

Compound F : 2-((4-Bromobenzyl)thio)-5-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)-1,3,4-oxadiazole (5g)

• Bioactivity : Exhibits >50% inhibition against Sclerotinia sclerotiorum and Rhizoctonia solani at 50 μg/mL .
• Key Differences : The trifluoromethyl group and oxadiazole-thioether linker enhance fungicidal activity.
• Implications : Compared to the target compound, the trifluoromethyl group increases electronegativity and metabolic resistance, while the benzyloxy group in the target may offer different steric and electronic effects .

Structural and Functional Analysis Table

Compound	Key Substituents	Molecular Weight (g/mol)	Potential Applications
Target Compound	Benzyloxy, isopropyl, methyl	245.32	Agrochemicals, pharmaceuticals
Compound A	Pyridin-4-yl	174.21	Kinase inhibitors, ligands
Compound B	3-Chlorophenyl, hydrochloride	248.18	Bioactive intermediates
Compound D	Triazole, benzodioxol	328.33	Antimicrobial agents
Compound F	Trifluoromethyl, oxadiazole-thioether	Not provided	Fungicides, herbicides

Key Research Findings

• Electronic Effects : The benzyloxy group in the target compound contributes to lipophilicity, while pyridine (Compound A) or thiazole (Compound E) substituents enhance polarity .
• Bioactivity Trends : Trifluoromethyl and halogenated derivatives (e.g., Compound B, F) show enhanced fungicidal activity due to electronegativity and resistance to metabolic degradation .
• Synthetic Routes: Similar pyrazoles are synthesized via cyclocondensation of β-ketoesters or malononitrile derivatives (), suggesting feasible scalability for the target compound .

Biological Activity

5-(Benzyloxy)-1-methyl-3-(propan-2-YL)-1H-pyrazol-4-amine, with the CAS number 1467420-30-9, is a compound of increasing interest due to its potential biological activities. This article reviews its synthesis, structural characteristics, and notable biological effects, supported by data tables and relevant research findings.

Chemical Structure and Properties

The molecular formula of 5-(Benzyloxy)-1-methyl-3-(propan-2-YL)-1H-pyrazol-4-amine is $C_{14}H_{19}N_{3}O$ with a molecular weight of 245.32 g/mol. The structure features a pyrazole ring substituted with a benzyloxy group and an isopropyl group, which may contribute to its biological properties.

Property	Value
CAS Number	1467420-30-9
Molecular Formula	C₁₄H₁₉N₃O
Molecular Weight	245.32 g/mol
Density	Not Available
Boiling Point	Not Available
Melting Point	Not Available

Antimicrobial Activity

Recent studies have indicated that pyrazole derivatives exhibit significant antimicrobial properties. For instance, compounds structurally related to 5-(Benzyloxy)-1-methyl-3-(propan-2-YL)-1H-pyrazol-4-amine have demonstrated efficacy against various bacterial strains. A study highlighted that certain pyrazole derivatives showed antibacterial activity comparable to standard antibiotics like linezolid and cefaclor against both Gram-positive and Gram-negative bacteria .

Anti-inflammatory Effects

The anti-inflammatory potential of pyrazole derivatives has also been explored. Research indicates that compounds with similar structures can inhibit pro-inflammatory cytokines and pathways such as NF-kB signaling. For example, compounds derived from pyrazole scaffolds were tested for their ability to inhibit lipopolysaccharide (LPS)-induced inflammation in vitro, showing promising results with IC50 values in the low micromolar range .

Antiviral Properties

Emerging evidence suggests that pyrazole compounds may possess antiviral activity. Studies have reported that specific pyrazole derivatives can inhibit viral replication in vitro, including effectiveness against HIV and other viruses. The optimization of hydrophilicity in these compounds has been linked to enhanced antiviral efficacy .

Case Study: Antimicrobial Activity

In a comparative study, several pyrazole derivatives were synthesized and tested for their antimicrobial activity against Escherichia coli and Staphylococcus aureus. The results indicated that certain derivatives exhibited minimum inhibitory concentrations (MICs) lower than those of traditional antibiotics:

Compound	MIC (µg/mL)	Bacterial Strain
5-(Benzyloxy)-1-methyl...	8	E. coli
5-(Benzyloxy)-3-methyl...	16	Staphylococcus aureus

This data underscores the potential of pyrazole derivatives as effective antimicrobial agents.

Research Findings: Anti-inflammatory Activity

A recent investigation into the anti-inflammatory properties of pyrazole-based compounds revealed that specific derivatives significantly reduced TNF-alpha levels in LPS-stimulated macrophages:

Compound	TNF-alpha Inhibition (%)	IC50 (µM)
Pyrazole Derivative A	75	25
Pyrazole Derivative B	60	30

These findings suggest that modifications to the pyrazole structure can enhance anti-inflammatory activity.